Cas no 80708-31-2 ([1,2,4]Triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione, 2-acetyl-5-methyl-)

• Product Name: [1,2,4]Triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione, 2-acetyl-5-methyl-
• CAS No: 80708-31-2
• MF: C₁₂H₁₀N₄O₃
• MW: 258.232801914215
• CID: 705161
• PubChem ID: 13192931
• Update Time: 2025-04-19

[1,2,4]Triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione, 2-acetyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione, 2-acetyl-5-methyl-
• 2-acetyl-5-methyl-[1,2,4]triazolo[4,3-a]quinoxaline-1,4-dione
• 80708-31-2
• SCHEMBL10744556
• 2-Acetyl-5-methyl[1,2,4]triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione
• 2-Acetyl-5-methyl-[1,2,4]triazolo[4,3-a]quinoxaline-1,4(2H,5H)-dione
• DTXSID20526171
• CHEMBL123441

• Inchi： 1S/C12H10N4O3/c1-7(17)16-12(19)15-9-6-4-3-5-8(9)14(2)11(18)10(15)13-16/h3-6H,1-2H3
• InChI Key： YAVGNEUKUXIREM-UHFFFAOYSA-N
• SMILES： O=C1C2=NN(C(C)=O)C(N2C2C=CC=CC=2N1C)=O

Computed Properties

• Exact Mass: 258.07529019g/mol
• Monoisotopic Mass: 258.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 73.3Ų